Cas no 115797-49-4 (1,6-Hexane-1,1,6,6-d4-diamine)

• Product Name: 1,6-Hexane-1,1,6,6-d4-diamine
• CAS No: 115797-49-4
• MF: C₆H₁₆N₂
• MW: 120.229288101196
• CID: 1003735
• PubChem ID: 10606727
• Update Time: 2025-04-20

1,6-Hexane-1,1,6,6-d4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,6-DIAMINO(HEXANE-1,1,6,6-D4)
• 1,6-HEXANE-1,1,6,6-D4-DIAMINE
• 1,6-Hexane-1,1,6,6-d4-diamine, Hexamethylene-1,1,6,6-d4-diamine
• 1,6-DIAMINOHEXANE-D4
• 1,1,6,6-tetradeuteriohexane-1,6-diamine
• 1,1,6,6-tetradeuterio-hexane-1,6-diamine
• 1,1,6,6-Tetradeutero-1,6-diamino-hexan
• 1,6-< 1,1,6,6-2H4> diaminohexane
• 1,6-Diaminohexane-1,1,6,6-d4
• 613533_ALDRICH
• CTK8F3033
• Hexamethylene-1,1,6,6-d4-diamine
• 1,6-Diaminohexane-1,1,6,6-d4, 98 atom % D
• DB-311572
• 115797-49-4
• (1,1,6,6-(2)H?)HEXANE-1,6-DIAMINE
• J-003325
• DTXSID10442316
• F90973
• 1,6-Hexane-1,1,6,6-d4-diamine (9CI)
• 1,6-Hexane-1,1,6,6-d4-diamine, Hexamethylene-1,1,6,6-d4-diamine
• 1,6-Hexane-1,1,6,6-d4-diamine

• Inchi： 1S/C6H16N2/c7-5-3-1-2-4-6-8/h1-8H2/i5D2,6D2
• InChI Key： NAQMVNRVTILPCV-NZLXMSDQSA-N
• SMILES： NC([2H])([2H])CCCCC([2H])([2H])N

Computed Properties

• Exact Mass: 120.156455503g/mol
• Monoisotopic Mass: 120.156455503g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 31.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Melting Point: 42-45 °C(lit.)
• Boiling Point: 204-205 °C(lit.)

1,6-Hexane-1,1,6,6-d4-diamine Security Information

• Hazardous Material transportation number：UN 2280 8/PG 3
• Hazard Category Code： 21/22-34-37
• Safety Instruction： 22-26-36/37/39-45
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines